Cas no 1821838-06-5 (Ethyl (S)-2-amino-5,5,5-trifluoropentanoate)

Ethyl (S)-2-amino-5,5,5-trifluoropentanoate structure
1821838-06-5 structure
Product Name:Ethyl (S)-2-amino-5,5,5-trifluoropentanoate
CAS No:1821838-06-5
MF:C7H12F3NO2
MW:199.170892715454
CID:4739251
Update Time:2023-08-16

Ethyl (S)-2-amino-5,5,5-trifluoropentanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (S)-2-amino-5,5,5-trifluoropentanoate
    • Inchi: 1S/C7H12F3NO2/c1-2-13-6(12)5(11)3-4-7(8,9)10/h5H,2-4,11H2,1H3/t5-/m0/s1
    • InChI Key: MZXWLIZWWJYYOP-YFKPBYRVSA-N
    • SMILES: FC(CC[C@@H](C(=O)OCC)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 170
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3
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